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Compound of Interest

Compound Name: Jangomolide

Cat. No.: B15592789

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory
environment. This document provides essential safety and logistical information for the proper
disposal of Jangomolide, a steroid lactone, based on currently available data.

Jangomolide is not classified as a hazardous substance or mixture according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).[1] However,
adherence to standard laboratory safety protocols and local regulations for chemical waste
disposal is mandatory.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Jangomolide is provided in the
table below for easy reference.
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Property Value Source
Chemical Formula C26H280s PubChem|[2]
Molecular Weight 468.5 g/mol AbMole[1], PubChem[2]
Appearance Not specified (Assume solid) N/A
CAS Number 93767-25-0 AbMole[1]
Not a hazardous substance or
Hazard Class ) AbMole[1]
mixture

Disposal Procedures

The primary principle for the disposal of Jangomolide is to act in accordance with all
applicable country, federal, state, and local regulations.[1] The following steps provide a
general guideline for its disposal.

Experimental Protocol for Disposal:

o Risk Assessment: Before handling, perform a risk assessment. Although not classified as
hazardous, it is prudent to handle Jangomolide with standard laboratory personal protective
equipment (PPE), including safety glasses, gloves, and a lab coat.

o Waste Segregation:

o Solid Waste: Collect waste Jangomolide solid in a clearly labeled, sealed container

designated for non-hazardous chemical waste.

o Solutions: For solutions containing Jangomolide, absorb the liquid with an inert material
(e.g., vermiculite, dry sand). Place the absorbed material into a sealed container for
disposal.

o Contaminated Materials: Any materials, such as weighing paper, pipette tips, or gloves,
that have come into contact with Jangomolide should be placed in the designated
chemical waste container.
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» Container Labeling: Label the waste container clearly with "Waste Jangomolide" and
include the approximate quantity.

» Storage: Store the waste container in a designated, secure area away from incompatible
materials, pending collection by a licensed waste disposal contractor.

o Contaminated Packaging: Empty containers that held Jangomolide should be disposed of in
accordance with local regulations for chemical packaging.[1] This may involve rinsing the
container with a suitable solvent (the rinsate should be collected as chemical waste) before
recycling or disposal.

Spill Management

In the event of a spill, the following procedures should be followed:
o Ensure adequate ventilation.

e Wear appropriate PPE.

o Contain the spill: For solid spills, carefully sweep or vacuum the material, avoiding dust
generation. For liquid spills, absorb with an inert material.

o Clean the area: Once the bulk of the spill is collected, decontaminate the area with a suitable
solvent or detergent and water.

» Dispose of cleanup materials: All materials used for cleanup should be disposed of as
chemical waste.

First Aid Measures

In case of accidental exposure, follow these first-aid guidelines[1]:
¢ Inhalation: Move the person to fresh air.
o Skin Contact: Wash the affected area thoroughly with soap and water.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.
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 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.

The logical workflow for the proper disposal of Jangomolide is illustrated in the diagram below.
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Caption: Logical workflow for the proper disposal of Jangomolide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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